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An Objective Comparison of Powdered Activated Carbon (PAC) for Drinking Water Treatment

This guide provides a comprehensive comparison of the performance of Powdered Activated

Carbon (PAC) with other treatment alternatives for drinking water purification. It is intended for

researchers, scientists, and water treatment professionals, offering an objective analysis

supported by experimental data. PAC is a widely utilized adsorbent in water treatment, valued

for its effectiveness in removing a broad range of organic contaminants and its flexibility in

application.[1][2]

Performance of Powdered Activated Carbon (PAC)
PAC is effective in removing various contaminants from water through adsorption. Its

performance is influenced by several factors, including the type of PAC, dosage, contact time,

and the physicochemical properties of the water being treated, such as pH, temperature, and

the presence of natural organic matter (NOM).[1][3]

Key performance areas for PAC include:

Organic Micropollutants (OMPs): PAC is a promising technology for the removal of OMPs,

such as pharmaceuticals and pesticides.[4] Studies have shown high removal rates for many

OMPs, with efficiencies often exceeding 80% for well-adsorbing compounds like

carbamazepine and diclofenac at sufficient dosages (e.g., 35 mg/L).[5] The removal

efficiency is dependent on the properties of the OMP; neutral and hydrophobic compounds
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are typically removed most effectively (80.0%–99.5%), while electrostatic interactions can

either enhance or hinder the removal of charged compounds.[4]

Taste and Odor Compounds: PAC is a common choice for addressing taste and odor issues

caused by compounds like geosmin and 2-methylisoborneol (2-MIB). Removal efficiencies

can be high, with some water treatment plants achieving over 80% reduction in geosmin

concentrations.

Per- and Polyfluoroalkyl Substances (PFAS): PAC can be used as an immediate intervention

to mitigate PFAS contamination. A conventional dose of 10 mg/L can remove approximately

40% of total PFAS and 25% of long-chain PFAS within a short contact time of 10 minutes.[6]

However, achieving higher removal rates (e.g., 80% for long-chain PFAS) may require

significantly elevated doses.[6]

Nitrogenous Organic Compounds: PAC is effective in removing amino-containing

compounds, which are precursors to toxic nitrogenous disinfection byproducts (DBPs).

Certain commercial PACs have demonstrated removal efficiencies ranging from 77% to 98%

for various amino acids.[1]

Other Contaminants: PAC has also been shown to be effective in removing other

contaminants, such as benzene, with removal rates of up to 75% being achievable with the

appropriate PAC selection and dosage.[7] It also aids in the reduction of turbidity and color.

[3][8]

Data Presentation: PAC Performance on Various
Contaminants
The following table summarizes the quantitative data on PAC's performance in removing

specific contaminants as reported in various studies.
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Contaminan
t

PAC
Type/Dosag
e

Contact
Time

Removal
Efficiency
(%)

Water
Matrix

Reference

Organic

Micropollutan

ts (OMPs)

Neutral &

Hydrophobic

OMPs

Not Specified 24 hours 80.0 - 99.5 Spiked Water [4]

Carbamazepi

ne,

Diclofenac

35 mg/L Not Specified >80
Secondary

Effluent
[5]

Primidone,

Sulfamethoxa

zole

35 mg/L Not Specified 50 - 80
Secondary

Effluent
[5]

Taste & Odor

Compounds

Geosmin Not Specified Not Specified 58 - 87 Raw Water

MIB &

Geosmin
5 mg/L 15 minutes 30 - 45

Source

Waters
[7]

PFAS

Total PFAS 10 mg/L 10 minutes 40 Raw Water [6]

Long-chain

PFAS
10 mg/L 10 minutes 25 Raw Water [6]

Nitrogenous

Organics

Amino Acids

(various)
30 mg/L 30 minutes 77 - 98

Model

Compound

Solution

[1]
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Other

Contaminants

Benzene 5 mg/L 15 minutes up to 75
Source

Waters
[7]

Turbidity 5 mg/L
30 minutes

settling

>90 (optimal

dose)

Synthetic

Water

(Kaolin)

[9]

Comparison with Alternatives: PAC vs. Granular
Activated Carbon (GAC)
Granular Activated Carbon (GAC) is a common alternative to PAC. Both are effective

adsorbents, but their application methods and operational characteristics differ.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2022/ew/d2ew00046f
https://arxiv.org/pdf/1904.06421
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Powdered
Activated Carbon
(PAC)

Granular Activated
Carbon (GAC)

Reference

Application

Dosed as a slurry into

the water, typically

removed with other

solids in

coagulation/sedimenta

tion or filtration

processes. Can be

applied intermittently

as needed.

Used in fixed-bed

adsorbers (filters) for

continuous water flow.

Capital Cost

Lower capital

expenditure for dosing

and mixing

equipment.

Higher capital cost for

filter beds and

associated

infrastructure.

Operational Cost

Can have high

chemical costs if

continuous or high-

dose application is

required.

Often more cost-

effective if treatment is

required for long

periods. Media can be

regenerated.

[10]

Contact Time

Shorter contact times,

typically ranging from

minutes to a few

hours.[7]

Longer contact times

as water passes

through the filter bed.

[7]

Flexibility

Highly flexible; dosage

can be quickly

adjusted to respond to

changes in raw water

quality or specific

contamination events

(e.g., oil spills).[7]

Less flexible for

intermittent problems;

designed for

continuous operation.

[7]

PFAS Removal Suited for instant

intervention. A 10

More effective for

long-term treatment. A
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mg/L dose removed

40% of total PFAS.[6]

comparable dose

removed 43% of total

PFAS and 80% of

long-chain PFAS.[6]

Sludge

Increases the volume

of sludge that requires

disposal.[6]

Does not contribute to

coagulation sludge;

spent GAC is

regenerated or

disposed of.[10]

Experimental Protocols
Jar Test for Coagulant and PAC Dosage Optimization
The jar test is a laboratory procedure that simulates the coagulation, flocculation, and

sedimentation processes in a full-scale water treatment plant. It is widely used to determine the

optimal dose of coagulants and adsorbents like PAC.[8][9][11]

Methodology:

Sample Preparation: A series of identical raw water samples are placed in beakers (typically

500 mL or 1 L).[3][11]

Chemical Addition: Varying, precisely measured doses of PAC (and coagulant, if applicable)

are added to each beaker.[8][11]

Rapid Mix: The samples are subjected to a period of rapid mixing (e.g., 150-210 rpm for 60

seconds) to ensure the chemicals are thoroughly dispersed.[3][8][9]

Slow Mix (Flocculation): The mixing speed is then reduced (e.g., 40-70 rpm for 10-20

minutes) to promote the formation of flocs.[3][8][9]

Settling (Sedimentation): The mixers are turned off, and the flocs are allowed to settle for a

specified period (e.g., 20-30 minutes).[3][9]

Analysis: Samples of the supernatant (clarified water) are carefully drawn from below the

surface.[9] Key water quality parameters such as turbidity, color, pH, and residual
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contaminant concentration are measured.[8][11]

Dose Determination: The optimal PAC dose is identified as the one that achieves the desired

level of contaminant removal most cost-effectively.[11]

Batch Adsorption Tests for Micropollutant Removal
Batch adsorption tests are used to evaluate the performance of different PACs for the removal

of specific contaminants under controlled laboratory conditions.

Methodology:

Solution Preparation: A stock solution of the target contaminant (e.g., amino acids, PFAS) is

prepared in deionized water or a specific water matrix (e.g., source water).[1]

PAC Dosing: A predetermined mass of PAC is added to a known volume of the contaminant

solution in a series of flasks or vials.[1] Control samples with no PAC are also prepared.[1]

Equilibration: The flasks are agitated (e.g., on a shaker table) for a specified contact time

(e.g., 30 minutes to 24 hours) at a constant temperature to allow adsorption to occur.[1]

Separation: After the contact time, the PAC is separated from the solution, typically by

filtration or centrifugation.

Analysis: The concentration of the contaminant remaining in the filtrate is measured using

appropriate analytical techniques (e.g., chromatography, spectroscopy).

Calculation: The removal efficiency is calculated by comparing the final contaminant

concentration to the initial concentration.[1]
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Setup Process Simulation Analysis
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Caption: Experimental workflow for PAC performance validation using a Jar Test.
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Activated Carbon
Treatment Options

Powdered Activated Carbon (PAC)

Option 1

Granular Activated Carbon (GAC)

Option 2

Application:
Dosed as slurry, intermittent use

Cost:
Low Capital, High Operational

Advantage:
High flexibility for spills/upsets

Application:
Fixed beds, continuous flow

Cost:
High Capital, Lower Operational

Advantage:
Cost-effective for long-term use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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